Cas no 3243-37-6 (Benzenemethanol,4-(3-methylbutoxy)-)

• Product Name: Benzenemethanol,4-(3-methylbutoxy)-
• CAS No: 3243-37-6
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• MDL: MFCD11149440
• CID: 295157
• PubChem ID: 24874340
• Update Time: 2025-09-23

Benzenemethanol,4-(3-methylbutoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,4-(3-methylbutoxy)-
• (4-pentoxyphenyl)methanol
• 4-isopentyloxy-benzyl alcohol
• 4-Isopentyloxy-benzylalkohol
• 4-Pentyloxybenzyl alcohol
• p-Isopentyloxy-benzylalkohol
• RARECHEM AL BD 0239
• Benzenemethanol, 4-(3-methylbutoxy)-
• 4-n-Pentyloxybenzyl alcohol

• MDL： MFCD11149440
• Inchi： 1S/C12H18O2/c1-10(2)7-8-14-12-5-3-11(9-13)4-6-12/h3-6,10,13H,7-9H2,1-2H3
• InChI Key： OLJBYGXYVKGWCU-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=C(OCCC(C)C)C=C1

Computed Properties

• Exact Mass: 194.13100
• Monoisotopic Mass: 194.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.0±0.1 g/cm3
• Melting Point: 30-34 °C (lit.)
• Boiling Point: 310.8±17.0 °C at 760 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.511
• PSA: 29.46000
• LogP: 2.74790
• Solubility: Not determined
• pka: 14.54±0.10(Predicted)

Benzenemethanol,4-(3-methylbutoxy)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃